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Compound of Interest

Compound Name: Dopastin

Cat. No.: B15601877

For researchers, scientists, and drug development professionals, this document provides
immediate, essential information for the safe handling and disposal of Dopastin. While a
comprehensive Safety Data Sheet (SDS) for Dopastin (CAS RN: 37134-80-8) is not publicly
available, this guide summarizes the known information to ensure laboratory safety.

It is critical to note that the absence of a complete SDS necessitates a cautious approach.
Users are strongly advised to contact the manufacturer or supplier to obtain a comprehensive
SDS before handling this compound.

Summary of Known Information

Limited data is available regarding the specific hazards and handling protocols for Dopastin.
The following information has been compiled from available research and supplier data.

Physical and Chemical Properties
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Property Value
CAS Number 37134-80-8
Molecular Formula CoH17N303
Molecular Weight 215.25 g/mol
Appearance Acicular crystals
Soluble in Methanol, Butanol, Acetone,
Solubility Chloroform, and alkaline water. Insoluble in

water, Ethyl acetate, Ether, and Hexane.[1]

Toxicity [

Test Result Species
Oral LDso 750 mg/kg Mouse[1]
Intraperitoneal LDso 460 mg/kg Mouse[1]

Personal Protective Equipment (PPE)

Given the lack of a detailed SDS, a conservative approach to PPE is mandatory. The following

recommendations are based on general best practices for handling chemical compounds with

unknown toxicological properties.

Protection Type

Recommended Equipment

Eye Protection

Chemical safety goggles or a face shield.

Hand Protection

Chemical-resistant gloves (e.g., nitrile,

neoprene).

Body Protection

Laboratory coat.

Respiratory Protection

Use in a well-ventilated area or under a
chemical fume hood. If aerosolization is

possible, a respirator may be necessary.
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Operational and Disposal Plans
Handling Procedures

e Preparation:

o

Read and understand all available information before handling Dopastin.

[¢]

Ensure a chemical fume hood is operational and available.

[¢]

Assemble all necessary PPE and handling equipment.

[e]

Have an emergency plan in place.
e Handling:

o Conduct all work with Dopastin in a designated area, preferably within a chemical fume
hood to minimize inhalation exposure.

o Avoid direct contact with skin, eyes, and clothing.
o Prevent the formation of dust or aerosols.

o Use appropriate, clean, and dry glassware and equipment.

Disposal Plan

» Waste Characterization: Due to the lack of environmental hazard data, all Dopastin waste
should be treated as hazardous.

» Waste Collection:
o Collect all solid and liquid waste containing Dopastin in clearly labeled, sealed containers.
o Do not mix with other waste streams unless compatibility is known.

e Disposal:

o Dispose of all waste in accordance with local, state, and federal regulations.
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o Consult with your institution's environmental health and safety (EHS) department for
specific disposal procedures.

Emergency Procedures

In the event of an exposure or spill, immediate action is crucial.

Emergency Procedure

Immediately flush eyes with copious amounts of

water for at least 15 minutes, lifting the upper
Eye Contact ) ] ] ]

and lower eyelids occasionally. Seek immediate

medical attention.

Immediately wash the affected area with soap
Skin Contact and water. Remove contaminated clothing. Seek

medical attention if irritation develops.

Move the individual to fresh air. If breathing is
i difficult, administer oxygen. If breathing has
Inhalation _ o o
stopped, begin artificial respiration. Seek

immediate medical attention.

Do not induce vomiting. If the individual is
Ingestion conscious, rinse their mouth with water. Seek

immediate medical attention.

Evacuate the area. Wear appropriate PPE.
Absorb liquid spills with an inert material (e.g.,
Spil vermiculite, sand). For solid spills, carefully
sweep up the material to avoid creating dust.
Place all contaminated materials in a sealed

container for disposal.

Experimental Protocols

Detailed experimental protocols involving Dopastin were not found in the publicly available
literature. Researchers should develop their own protocols based on the intended application,
incorporating the safety and handling precautions outlined in this document.

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://www.benchchem.com/product/b15601877?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15601877?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Visualizations
Logical Relationship for Handling Dopastin

Preparation

Obtain SDS

Review Info

;

Prepare PPE

;

Emergency Plan

Handling Emergency

Use Fume Hood Eye Contact Skin Contact Inhalation

;

Avoid Contact

;

Prevent Dust

Dis%)sal

Treat as Hazardous

;

Collect Waste

;

Follow Regulations

Ingestion Spill

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b15601877?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15601877?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Click to download full resolution via product page

Caption: Logical workflow for the safe handling of Dopastin.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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